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Compound of Interest

Compound Name: 1-Ethyl-2-methylcyclopentene
CAS No.: 19780-56-4
Cat. No.: B025655
Get Quote
. J
Introduction

1-Ethyl-2-methylcyclopentene is an unsaturated hydrocarbon with the molecular formula
C8H14. As a trisubstituted alkene, its structural elucidation relies heavily on modern
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide provides a detailed
overview of the expected spectroscopic data for 1-Ethyl-2-methylcyclopentene, intended for
researchers, scientists, and professionals in drug development. While a complete set of
publicly available experimental spectra for this specific compound is limited, this document
outlines the predicted data based on established principles of spectroscopy and provides
illustrative examples where available.

Data Presentation

The following tables summarize the predicted and characteristic spectroscopic data for 1-Ethyl-
2-methylcyclopentene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H NMR (Proton NMR) Data (Predicted)

Chemical Shift (6,

Protons ST BETe Multiplicity Integration
Ethyl CH2 20-22 Quartet (q) 2H
Ring CHz (allylic) 22-25 Multiplet (m) 4H
Ring CH:z 1.7-2.0 Multiplet (m) 2H
Methyl (vinylic) 16-1.8 Singlet (s) 3H
Ethyl CHs 09-11 Triplet (t) 3H

13C NMR (Carbon-13) NMR Data (Predicted)

Carbon Atom

Chemical Shift (6, ppm) Range

C=C (quaternary, ethyl-substituted) 135 - 145
C=C (quaternary, methyl-substituted) 125 - 135
Ring CH:2 (allylic) 30-40
Ring CH:2 20- 30
Ethyl CH2 20 - 28
Methyl (vinylic) 15-25
Ethyl CHs 10 - 15

Infrared (IR) Spectroscopy

Characteristic IR absorption bands for alkenes are key to identifying the functional groups

within 1-Ethyl-2-methylcyclopentene.
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Functional Group Absorption Range (cm~?) Intensity

C-H stretch (sp? hybridized) 3000 - 3100 Medium

C-H stretch (sp® hybridized) 2850 - 3000 Strong

C=C stretch (trisubstituted) 1665 - 1675 Medium to Weak
CHz bend (scissoring) ~1465 Medium

CHs bend (asymmetrical) ~1450 Medium

CHs bend (symmetrical) ~1375 Medium

Mass Spectrometry (MS)

The mass spectrum of 1-Ethyl-2-methylcyclopentene is expected to show a molecular ion

peak and characteristic fragmentation patterns.

m/z Value Interpretation

110 Molecular lon (M)

95 Loss of a methyl group ([M-15]*)

81 Loss of an ethyl group ([M-29]%)

67 Common fragment for cyclic alkenes

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

NMR Spectroscopy Protocol

o Sample Preparation: Dissolve 5-10 mg of the 1-Ethyl-2-methylcyclopentene sample in

approximately 0.7 mL of a deuterated solvent (e.g., CDCIs3) in a standard 5 mm NMR tube.

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

o Data Acquisition:
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o Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and
shim the magnetic field to achieve optimal homogeneity.

o H NMR: Acquire the proton spectrum using a standard pulse sequence. Typical
parameters include a 90° pulse angle, an acquisition time of 2-4 seconds, a relaxation
delay of 1-5 seconds, and 8-16 scans.

o 13C NMR: Acquire the carbon spectrum using a proton-decoupled pulse sequence. Due to
the lower natural abundance and sensitivity of 13C, a larger number of scans (e.g., 128 or
more) and a longer acquisition time may be necessary.

» Data Processing: Perform a Fourier transform on the acquired Free Induction Decay (FID)
signal. Phase the resulting spectrum and perform baseline correction. Calibrate the chemical
shift scale using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

IR Spectroscopy Protocol

o Sample Preparation: For a liquid sample like 1-Ethyl-2-methylcyclopentene, a "neat"
sample can be prepared by placing a drop of the liquid between two potassium bromide
(KBr) or sodium chloride (NaCl) salt plates.

¢ Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.
o Data Acquisition:

o Background Scan: Record a background spectrum of the empty sample holder or the salt
plates to subtract atmospheric and instrumental interferences.

o Sample Scan: Place the prepared sample in the spectrometer's sample compartment and
acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise
ratio. The spectrum is usually recorded in the range of 4000-400 cm~1,

o Data Processing: The instrument's software automatically ratios the sample spectrum
against the background spectrum to produce the final transmittance or absorbance
spectrum.

Mass Spectrometry Protocol
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o Sample Introduction: Introduce a small amount of the volatile liquid sample into the mass
spectrometer, often via a Gas Chromatography (GC-MS) system which separates the
sample from any impurities before it enters the ion source.

« lonization: Utilize Electron lonization (EI) as the method of ionization. In the ion source, the
sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV),
causing the ejection of an electron to form a molecular ion (a radical cation).

o Mass Analysis: The positively charged ions are accelerated and passed through a mass
analyzer (e.g., a quadrupole), which separates the ions based on their mass-to-charge ratio
(m/z).

» Detection: A detector records the abundance of each ion at a specific m/z value.

o Data Presentation: The resulting data is plotted as a mass spectrum, which is a graph of
relative ion abundance versus m/z. The most abundant ion is designated as the base peak
and assigned a relative abundance of 100%.

Mandatory Visualization

The following diagrams illustrate the logical relationships in the spectroscopic analysis of 1-
Ethyl-2-methylcyclopentene.
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Spectroscopic Analysis Workflow for 1-Ethyl-2-methylcyclopentene
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Caption: Workflow of Spectroscopic Analysis.
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Predicted Mass Spectrometry Fragmentation of 1-Ethyl-2-methylcyclopentene
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Caption: Predicted MS Fragmentation Pathway.

» To cite this document: BenchChem. [Spectroscopic Data for 1-Ethyl-2-methylcyclopentene: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025655/docs#spectroscopic-data-for-1-ethyl-2-
methylcyclopentene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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